Cas no 1343960-86-0 (2-(5-methylfuran-2-yl)cyclopropylmethanamine)

• Product Name: 2-(5-methylfuran-2-yl)cyclopropylmethanamine
• CAS No: 1343960-86-0
• MF: C₉H₁₃NO
• MW: 151.205622434616
• CID: 5820305
• PubChem ID: 62708513
• Update Time: 2025-06-11

2-(5-methylfuran-2-yl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 2-(5-methylfuran-2-yl)cyclopropylmethanamine
• AKOS012000860
• EN300-1253880
• [2-(5-methylfuran-2-yl)cyclopropyl]methanamine
• 1343960-86-0

• Inchi： 1S/C9H13NO/c1-6-2-3-9(11-6)8-4-7(8)5-10/h2-3,7-8H,4-5,10H2,1H3
• InChI Key： UPBAOFIWOKNUNW-UHFFFAOYSA-N
• SMILES： O1C(C)=CC=C1C1CC1CN

Computed Properties

• Exact Mass: 151.099714038g/mol
• Monoisotopic Mass: 151.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 39.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-(5-methylfuran-2-yl)cyclopropylmethanamine

Comprehensive Overview of 2-(5-methylfuran-2-yl)cyclopropylmethanamine (CAS No. 1343960-86-0): Properties, Applications, and Research Insights

The compound 2-(5-methylfuran-2-yl)cyclopropylmethanamine (CAS No. 1343960-86-0) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and agrochemical research. This bicyclic amine derivative, featuring a cyclopropylmethanamine core linked to a 5-methylfuran-2-yl moiety, represents an intriguing scaffold for drug discovery. Researchers have particularly focused on its role as a building block for central nervous system (CNS) active compounds, with several studies exploring its potential in modulating neurotransmitter systems.

From a chemical perspective, the presence of both the furan ring and cyclopropane groups in 2-(5-methylfuran-2-yl)cyclopropylmethanamine creates interesting electronic and steric properties. The 5-methylfuran component contributes aromatic character and potential hydrogen bonding capabilities, while the strained cyclopropyl ring often enhances metabolic stability in biological systems. These structural attributes make it valuable for medicinal chemistry optimization, particularly in the development of novel therapeutic agents targeting neurological disorders.

Recent advancements in synthetic methodology have improved access to 2-(5-methylfuran-2-yl)cyclopropylmethanamine, with several research groups reporting efficient routes to this compound. Modern techniques such as flow chemistry and catalyzed cyclopropanation have significantly enhanced the yield and purity of this intermediate. These developments align with current industry trends toward green chemistry and atom-economical synthesis, addressing growing concerns about sustainable pharmaceutical production.

The potential biological activity of 2-(5-methylfuran-2-yl)cyclopropylmethanamine has become a focal point for many research teams. Preliminary studies suggest possible interactions with G-protein coupled receptors (GPCRs), particularly those involved in neuromodulation. This has led to increased interest from pharmaceutical companies exploring treatments for conditions like depression, anxiety, and cognitive disorders. The compound's blood-brain barrier permeability, predicted by computational models, further supports its potential CNS applications.

Analytical characterization of 2-(5-methylfuran-2-yl)cyclopropylmethanamine typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. Recent publications have detailed comprehensive spectral data for this compound, facilitating its identification and quality control in research settings. The development of sensitive analytical methods has been crucial for studying its stability under various conditions and potential degradation pathways.

In material science applications, derivatives of 2-(5-methylfuran-2-yl)cyclopropylmethanamine have shown promise as ligands for metal complexes and catalysts. The electron-rich furan moiety combined with the amine functionality creates versatile coordination chemistry possibilities. Researchers are investigating these properties for applications in asymmetric synthesis and polymer chemistry, where such structural motifs can influence stereoselectivity and material properties.

The safety profile of 2-(5-methylfuran-2-yl)cyclopropylmethanamine has been systematically evaluated in several studies. While comprehensive toxicological data remains limited, existing research indicates proper handling procedures should be followed, including the use of personal protective equipment and adequate ventilation. These precautions align with standard laboratory practices for handling amine-containing compounds and reflect the growing emphasis on laboratory safety culture in chemical research.

From a commercial perspective, the availability of 2-(5-methylfuran-2-yl)cyclopropylmethanamine has improved significantly in recent years. Several specialty chemical suppliers now offer this compound in various quantities, supporting its growing use in high-throughput screening and structure-activity relationship studies. The pricing and availability trends reflect the compound's transition from a research curiosity to a valuable pharmaceutical intermediate with practical applications.

Future research directions for 2-(5-methylfuran-2-yl)cyclopropylmethanamine are likely to focus on expanding its utility in drug discovery programs and exploring novel synthetic applications. The compound's structural features make it particularly interesting for fragment-based drug design approaches, where its relatively small size allows for efficient optimization. Additionally, the development of enantioselective synthesis methods for this chiral amine could open new possibilities in asymmetric catalysis and chiral drug development.

In conclusion, 2-(5-methylfuran-2-yl)cyclopropylmethanamine (CAS No. 1343960-86-0) represents a fascinating case study in modern medicinal chemistry. Its unique structural features, combined with promising biological activity and versatile synthetic applications, ensure its continued relevance in chemical research. As scientific understanding of this compound deepens and synthetic methodologies improve, we can anticipate seeing more innovative applications emerging across pharmaceutical and materials science fields.